Cas no 115311-26-7 (2-4-(Propan-2-yl)phenyl-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-4-(Propan-2-yl)phenyl-1,3-thiazole-4-carboxylic Acid
• CAS No: 115311-26-7
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD07375281
• CID: 2613557
• PubChem ID: 15623076
• Update Time: 2025-04-21

2-4-(Propan-2-yl)phenyl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-propan-2-ylphenyl)-1,3-thiazole-4-carboxylic acid
• 2-(4-(1-Methylethyl)phenyl)-4-thiazolecarboxylic acid
• DTXSID601212767
• 2-(4-Isopropylphenyl)thiazole-4-carboxylic acid
• AB41586
• 2-[4-(PROPAN-2-YL)PHENYL]-1,3-THIAZOLE-4-CARBOXYLIC ACID
• Z235362987
• CS-0244933
• 2-(4-isopropylphenyl)-1,3-thiazole-4-carboxylic acid
• 2-[4-(1-Methylethyl)phenyl]-4-thiazolecarboxylic acid
• EN300-29691
• SCHEMBL9613341
• AKOS009151791
• G24803
• 115311-26-7
• 2-4-(Propan-2-yl)phenyl-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD07375281
• Inchi： 1S/C13H13NO2S/c1-8(2)9-3-5-10(6-4-9)12-14-11(7-17-12)13(15)16/h3-8H,1-2H3,(H,15,16)
• InChI Key： CASMWKSPVZDRCY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 247.06669983Da
• Monoisotopic Mass: 247.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 422.4±47.0 °C at 760 mmHg
• Flash Point: 209.2±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-4-(Propan-2-yl)phenyl-1,3-thiazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids